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nitrophenyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the chemical properties of 2-Methoxy-6-(3-
nitrophenyl)pyridine. Due to the limited availability of public data, this document focuses on
its fundamental characteristics. While detailed experimental protocols, biological activities, and
signaling pathways for this specific compound are not extensively documented in publicly
accessible literature, this guide offers insights into the general synthesis and potential biological
relevance of structurally related compounds, providing a foundation for future research and
development.

Chemical and Physical Properties

2-Methoxy-6-(3-nitrophenyl)pyridine is a substituted pyridine derivative. Pyridine and its
derivatives are a significant class of heterocyclic compounds extensively used in medicinal
chemistry and materials science. The presence of a methoxy group and a nitrophenyl
substituent influences the molecule's electronic properties, solubility, and potential for biological
interactions.
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A summary of the key identification and molecular properties is presented in the table below.

Property Value Reference
CAS Number 1313359-04-4 [11[2][31141[5]
Molecular Formula C12H10N203 [4]
Molecular Weight 230.22 g/mol [1]
Synonyms Not available

Physical State Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis Approaches for Structurally Related
Compounds

While a specific, detailed experimental protocol for the synthesis of 2-Methoxy-6-(3-
nitrophenyl)pyridine is not readily available in the surveyed literature, the synthesis of 2-
arylpyridines is a well-established area of organic chemistry. One of the most common and
versatile methods for creating the C-C bond between a pyridine ring and an aryl group is the
Suzuki-Miyaura cross-coupling reaction.[6][7]

The general workflow for such a synthesis is outlined below. This diagram represents a
plausible synthetic route that could be adapted for the target molecule.
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Starting Materials

3-Nitrophenylboronic acid
or its ester derivative

2-Methoxy-6-halopyridine

Reaction Conditions

Palladium Catalyst Base Solvent Suzuki-Miyaura Suzuki-Miyaura
(e.g., Pd(dppf)ClI2) (e.g., Na3PO4) (e.g., Dioxane) Cross-Coupling Cross-Coupling
Suzuki-Miyaura Suzuki-Miyaura uzuki-Miyaura
Cross-Coupling CrosstCoupling ross-Coupling
\/

e 2-Methoxy-6-(3-nitrophenyl)pyridine g

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-arylpyridines via Suzuki-Miyaura cross-
coupling.

Potential Biological Activity

Specific biological data for 2-Methoxy-6-(3-nitrophenyl)pyridine is not available in the public
domain. However, the structural motifs present in the molecule, namely the pyridine ring and
the nitroaromatic group, are common in many biologically active compounds.

Nitro compounds exhibit a wide range of biological activities, including antimicrobial,
anticancer, and anti-inflammatory properties.[8][9][10] The nitro group can be metabolically
reduced to generate reactive nitrogen species, which can induce cellular stress and toxicity in
target organisms or cells.[8][10] It is important to note that the nitro group can be a
pharmacophore but also a potential toxicophore, necessitating careful evaluation of any
therapeutic candidate.[8][10]

Pyridine derivatives are also a cornerstone in drug discovery, with applications as anticancer,
antimicrobial, and anti-inflammatory agents.[11] The biological activity of substituted pyridines
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is highly dependent on the nature and position of the substituents on the pyridine ring.

Given the presence of both a pyridine and a nitrophenyl moiety, it is plausible that 2-Methoxy-
6-(3-nitrophenyl)pyridine could be investigated for a range of biological activities. However,
without experimental data, any potential application remains speculative.

Signaling Pathways and Mechanism of Action

There is no information available regarding the signaling pathways or specific mechanism of
action for 2-Methoxy-6-(3-nitrophenyl)pyridine. Research into the biological effects of this
compound would be required to elucidate any interactions with cellular targets and pathways.

Conclusion and Future Directions

2-Methoxy-6-(3-nitrophenyl)pyridine is a defined chemical entity with a known CAS number
and molecular weight. While detailed experimental and biological data are currently lacking in
the public literature, its structural features suggest that it may be a candidate for investigation in
drug discovery programs, particularly in the areas of oncology and infectious diseases.

Future research should focus on:

e Developing and optimizing a synthetic route to obtain the compound in sufficient purity and
quantity for biological screening.

o Performing in vitro assays to evaluate its cytotoxic, antimicrobial, and anti-inflammatory
properties.

o If activity is observed, subsequent studies could explore its mechanism of action and
potential cellular targets.

This guide serves as a starting point for researchers interested in 2-Methoxy-6-(3-
nitrophenyl)pyridine, providing the foundational chemical information and a framework for
potential avenues of investigation based on the properties of related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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